Cas no 39581-22-1 (2-cyano-N-octylacetamide)

• Product Name: 2-cyano-N-octylacetamide
• CAS No: 39581-22-1
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 298121
• PubChem ID: 2305616
• Update Time: 2025-04-19

2-cyano-N-octylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-cyano-N-octyl-
• 2-Cyano-N-octylacetamide
• 2-CYANO-N-OCTYL-ACETAMIDE
• AC1M4DFG
• AC1Q2WAY
• AG-F-39882
• CTK4I1568
• Cyano-N-octylacetamid
• N-octyl-2-cyanoacetamide
• Z56809223
• SS-5229
• MFCD00228008
• AKOS000115289
• DTXSID20367945
• EN300-01319
• 39581-22-1
• octyl cyanoacetamide
• SCHEMBL3394896
• ALBB-021350
• STL193340
• G68633
• Acetamide, 2-cyano-N-octyl-
• 2-cyano-N-octylacetamide

• MDL： MFCD00228008
• Inchi： 1S/C11H20N2O/c1-2-3-4-5-6-7-10-13-11(14)8-9-12/h2-8,10H2,1H3,(H,13,14)
• InChI Key： LJXZSEPGWGOYCP-UHFFFAOYSA-N
• SMILES： O=C(CC#N)NCCCCCCCC

Computed Properties

• Exact Mass: 196.1577
• Monoisotopic Mass: 196.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 52.89